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Compound of Interest

Compound Name:
4-Chloro-2-methyl-tetrahydro-

pyran

Cat. No.: B3319735 Get Quote

Essential Safety and Handling Guide for 4-Chloro-2-
methyl-tetrahydro-pyran
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chloro-2-methyl-tetrahydro-pyran (CAS No. 116131-46-5).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks

associated with this chlorinated organic compound.

Chemical and Physical Properties
While specific experimental data for 4-Chloro-2-methyl-tetrahydro-pyran is not extensively

published, the following table summarizes key physical and chemical properties. Data for the

closely related compound, 4-chlorotetrahydropyran, is included for reference and should be

considered as an estimate.
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Property Value Notes

CAS Number 116131-46-5
For 4-Chloro-2-methyl-

tetrahydro-pyran[1]

Molecular Formula C₆H₁₁ClO

Molecular Weight 134.6 g/mol

For 4-(chloromethyl)-

tetrahydro-2H-pyran, a related

isomer[2]

Appearance Liquid (presumed)
Based on similar

compounds[3]

Boiling Point No data available

Flash Point 46°C (114.8°F) For 4-chlorotetrahydropyran[4]

Density 1.120 g/mL For 4-chlorotetrahydropyran[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.[5][6]
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Viton™ or Polyvinyl alcohol

(PVA) gloves are

recommended for handling

chlorinated solvents.[7][8]

Butyl rubber gloves may also

be suitable, though their

performance against

halogenated solvents can vary.

[7][9] Nitrile gloves offer

protection against a range of

chemicals but are generally

not recommended for

prolonged use with chlorinated

hydrocarbons.[9][10] Always

inspect gloves for integrity

before use and dispose of

them in accordance with

laboratory procedures.[11]

Eye and Face Protection
Safety goggles with side

shields or a full-face shield

To protect against splashes

and vapors.[12][13] Standard

safety glasses are not

sufficient.

Body Protection
Chemical-resistant laboratory

coat

A lab coat made of a material

resistant to chemical

permeation should be worn

and fully buttoned.[14]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To minimize inhalation of

vapors.[5][6] If engineering

controls are insufficient, a

respirator with an appropriate

cartridge for organic vapors

and halogens should be used.

[13][15]
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Operational Plan: Step-by-Step Handling Procedure
Preparation

Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.

Gather Materials: Ensure all necessary equipment, including the chemical, solvents,

glassware, and waste containers, are readily available.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Fume Hood: Confirm that the chemical fume hood is functioning correctly.

Handling
Dispensing: Conduct all manipulations of 4-Chloro-2-methyl-tetrahydro-pyran within a

certified chemical fume hood.

Avoid Inhalation and Contact: Handle the chemical with care to avoid generating aerosols or

vapors.[6] Prevent contact with skin, eyes, and clothing.[5]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames, as similar

compounds are flammable.[16]

Static Discharge: Take precautionary measures against static discharge, especially when

transferring large quantities.[16]

Spill Management
Small Spills: For small spills, absorb the material with an inert absorbent (e.g., sand,

vermiculite).[17] Place the contaminated material in a sealed, labeled container for

hazardous waste disposal.

Large Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
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As a halogenated organic compound, 4-Chloro-2-methyl-tetrahydro-pyran requires specific

disposal procedures to comply with environmental regulations and ensure safety.

Waste Segregation and Collection
Designated Waste Container: Dispose of all waste containing 4-Chloro-2-methyl-
tetrahydro-pyran in a designated, clearly labeled "Halogenated Organic Waste" container.

[18][19] Do not mix with non-halogenated waste.[18][20]

Container Requirements: The waste container must be made of a compatible material, have

a secure screw-top cap, and be kept closed when not in use.[18][21]

Labeling: The waste container must be labeled with "Hazardous Waste" and a list of its

contents.[21]

Disposal Procedure
Collection: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory.

Professional Disposal: Arrange for the collection and disposal of the halogenated organic

waste through your institution's environmental health and safety (EHS) office or a certified

hazardous waste disposal company.[5] Do not pour this chemical down the drain.[20]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling 4-
Chloro-2-methyl-tetrahydro-pyran.
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Safe Handling Workflow for 4-Chloro-2-methyl-tetrahydro-pyran
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Caption: Workflow for the safe handling and disposal of 4-Chloro-2-methyl-tetrahydro-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Chloro-2-
methyl-tetrahydro-pyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319735#personal-protective-equipment-for-
handling-4-chloro-2-methyl-tetrahydro-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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